![molecular formula C19H18BrFN2O4S B2394704 4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine CAS No. 823828-48-4](/img/structure/B2394704.png)
4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C19H18BrFN2O4S and its molecular weight is 469.33. The purity is usually 95%.
BenchChem offers high-quality 4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The oxazole ring in this compound suggests potential anti-inflammatory activity. Researchers explore its effects on inflammatory pathways, such as NF-κB and COX-2 inhibition. By modulating these pathways, it may serve as a novel anti-inflammatory drug candidate .
- Investigating the compound’s impact on cancer cells is crucial. Its sulfonyl and oxazole moieties could interfere with cell proliferation, angiogenesis, and metastasis. Researchers study its effects on specific cancer types, including breast, lung, and colon cancers .
- The methoxypropyl group and oxazole scaffold hint at neuroprotective properties. Scientists explore its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Applications may include neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The bromophenyl and fluorophenyl substituents may contribute to antibacterial effects. Researchers investigate its efficacy against Gram-positive and Gram-negative bacteria. Applications could range from wound healing to combating drug-resistant strains .
- The compound’s sulfonyl group might influence cardiovascular function. Studies examine its impact on blood pressure regulation, endothelial health, and platelet aggregation. Potential applications include hypertension management and prevention of thrombotic events .
- Researchers explore the compound’s interactions with enzymes, such as kinases or proteases. It could serve as a valuable tool for chemical biology studies or as a lead compound for drug development. Understanding its binding modes and selectivity is essential .
Anti-Inflammatory Agents
Anticancer Properties
Neuroprotective Potential
Antibacterial Activity
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrFN2O4S/c1-26-12-2-11-22-18-19(28(24,25)16-9-5-14(20)6-10-16)23-17(27-18)13-3-7-15(21)8-4-13/h3-10,22H,2,11-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXTZBLSUMHNPNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrFN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.